Cas no 1807120-93-9 (Methyl 4-bromo-3-chloro-2-cyanophenylacetate)

• Product Name: Methyl 4-bromo-3-chloro-2-cyanophenylacetate
• CAS No: 1807120-93-9
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4972520
• Update Time: 2025-08-05

Methyl 4-bromo-3-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-chloro-2-cyanophenylacetate

• Inchi： 1S/C10H7BrClNO2/c1-15-9(14)4-6-2-3-8(11)10(12)7(6)5-13/h2-3H,4H2,1H3
• InChI Key： LLSDXMFJLSVMGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-3-chloro-2-cyanophenylacetate

Methyl 4-Bromo-3-Chloro-2-Cyanophenylacetate: A Comprehensive Overview

Methyl 4-bromo-3-chloro-2-cyanophenylacetate, also known by its CAS number 1807120-93-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, further connected to a phenyl ring substituted with bromine, chlorine, and cyano groups. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The methyl 4-bromo-3-chloro-2-cyanophenylacetate structure is notable for its halogen substitution pattern. The bromine and chlorine atoms are strategically positioned at the 4 and 3 positions of the phenyl ring, respectively, while the cyano group occupies the 2 position. This arrangement not only imparts electronic diversity but also enhances the molecule's reactivity in various chemical reactions. Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties.

One of the most promising applications of methyl 4-bromo-3-chloro-2-cyanophenylacetate lies in its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have demonstrated that this compound can undergo nucleophilic aromatic substitution reactions under specific conditions, leading to the formation of valuable pharmaceutical intermediates. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for developing novel kinase inhibitors, which show potential in anticancer therapy.

In addition to its role in drug discovery, methyl 4-bromo-3-chloro-2-cyanophenylacetate has also been investigated for its applications in agrochemicals. The presence of multiple electronegative substituents on the phenyl ring enhances the molecule's ability to interact with biological systems, making it a candidate for herbicide development. A recent report in *Pest Management Science* highlighted its effectiveness as an inhibitor of key enzymes involved in plant metabolism, suggesting its potential as a selective herbicide with reduced environmental impact.

The synthesis of methyl 4-bromo-3-chloro-2-cyanophenylacetate typically involves multi-step organic reactions. A common approach includes the bromination and chlorination of an aromatic precursor followed by cyanation and esterification. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, improving yield and purity. These advancements are crucial for scaling up production to meet increasing demand from various industries.

From a safety perspective, handling methyl 4-bromo-3-chloro-2-cyanophenylacetate requires adherence to standard laboratory protocols due to its reactive nature. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken during storage and manipulation to prevent accidental exposure or contamination.

Looking ahead, ongoing research into methyl 4-bromo-3-chloro-2-cyanophenylacetate is expected to uncover new applications and improve its utility across diverse chemical sectors. Its unique combination of functional groups positions it as a valuable building block for future innovations in organic synthesis and materials science.